molecular formula C11H20O B8641984 2-(3,3-Dimethylbutyl)cyclopentanone

2-(3,3-Dimethylbutyl)cyclopentanone

Cat. No.: B8641984
M. Wt: 168.28 g/mol
InChI Key: UJCNRJBGXOEFQS-UHFFFAOYSA-N
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Description

2-(3,3-Dimethylbutyl)cyclopentanone is a cyclopentanone derivative featuring a branched 3,3-dimethylbutyl substituent at the 2-position of the cyclopentanone ring. The 3,3-dimethylbutyl group introduces steric hindrance and hydrophobicity, which may influence reactivity, solubility, and volatility compared to simpler substituents like methyl or linear alkyl chains .

Properties

Molecular Formula

C11H20O

Molecular Weight

168.28 g/mol

IUPAC Name

2-(3,3-dimethylbutyl)cyclopentan-1-one

InChI

InChI=1S/C11H20O/c1-11(2,3)8-7-9-5-4-6-10(9)12/h9H,4-8H2,1-3H3

InChI Key

UJCNRJBGXOEFQS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CCC1CCCC1=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The following cyclopentanone derivatives are analyzed for comparative purposes:

2-Methylcyclopentanone (CAS 1120-72-5)

2-(3-Methyl-2-butenyl)cyclopentanone (CAS 2520-60-7)

3-(3-Butenyl)cyclopentanone (CAS 22628-91-7)

Physical and Chemical Properties

Compound Name CAS Number Molecular Formula Molecular Weight Boiling Point (°C) Density (g/cm³) Key Substituent Features
2-Methylcyclopentanone 1120-72-5 C₆H₁₀O 98.14 139–140 0.916 Compact methyl group
2-(3-Methyl-2-butenyl)cyclopentanone 2520-60-7 C₁₀H₁₆O 152.24 Not reported Not reported Prenyl (isoprenoid) chain
3-(3-Butenyl)cyclopentanone 22628-91-7 C₉H₁₄O 138.21 Not reported Not reported Linear alkenyl substituent
Key Observations:
  • Volatility: Smaller substituents (e.g., methyl) correlate with lower molecular weight and higher volatility, as seen in 2-methylcyclopentanone (bp 139–140°C). Larger substituents (e.g., prenyl or 3,3-dimethylbutyl) would lower volatility due to increased molecular weight .
  • Reactivity : Alkenyl substituents (e.g., 3-butenyl) may participate in conjugation or addition reactions, unlike saturated alkyl chains .

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